benzyl 3-(4-cyanophenyl)azetidine-1-carboxylate

• IUPAC Name: benzyl 3-(4-cyanophenyl)azetidine-1-carboxylate
• InChI: InChI=1S/C18H16N2O2/c19-10-14-6-8-16(9-7-14)17-11-20(12-17)18(21)22-13-15-4-2-1-3-5-15/h1-9,17H,11-13H2
• InChI Key: YCUJRFHRRNVQNC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)OCC2=CC=CC=C2)C3=CC=C(C=C3)C#N
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol
• CAS No.: 2680893-18-7

Description

Benzyl 3-(4-cyanophenyl)azetidine-1-carboxylate (BCPC) is a compound that has been studied for its potential use as a therapeutic agent for a variety of medical conditions. BCPC has been studied for its potential to modulate a variety of biochemical and physiological processes in the body, and its ability to interact with a variety of receptors and enzymes. BCPC is a relatively new compound and its mechanism of action, biochemical and physiological effects, and potential applications are still being explored.

Scientific Research Applications

Benzyl 3-(4-cyanophenyl)azetidine-1-carboxylate has been studied for its potential applications in a variety of scientific research areas. One area of research is its potential to modulate the activity of various receptors and enzymes. This compound has been shown to interact with several receptors and enzymes, including the muscarinic acetylcholine receptor, the 5-HT2A serotonin receptor, and the enzyme acetylcholinesterase. This compound has also been studied for its potential to modulate the activity of various signaling pathways, such as the PI3K/Akt and MAPK pathways.

Mechanism of Action

The mechanism of action of benzyl 3-(4-cyanophenyl)azetidine-1-carboxylate is still being studied, but it is believed to involve its interaction with various receptors and enzymes. This compound binds to the muscarinic acetylcholine receptor, which is involved in the regulation of various physiological processes. It also binds to the 5-HT2A serotonin receptor, which is involved in the regulation of mood and behavior. In addition, this compound binds to the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied, but it is believed to have a variety of effects on the body. This compound has been shown to modulate the activity of various receptors and enzymes, which can lead to changes in the levels of various neurotransmitters. It has also been shown to modulate the activity of various signaling pathways, which can lead to changes in the expression of various genes. In addition, this compound has been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

Benzyl 3-(4-cyanophenyl)azetidine-1-carboxylate has a number of advantages and limitations for use in lab experiments. One advantage of this compound is its ability to interact with various receptors and enzymes, which makes it a useful tool for studying the effects of these molecules on biochemical and physiological processes. Another advantage is that it is relatively easy to synthesize in the laboratory. However, this compound is not as stable as some other compounds, and its effects can vary depending on the concentration and duration of exposure.

Future Directions

The potential future directions for benzyl 3-(4-cyanophenyl)azetidine-1-carboxylate research include further studies of its mechanism of action, biochemical and physiological effects, and potential applications. Additionally, further studies could be conducted to explore the potential therapeutic uses of this compound, such as its potential to modulate various receptors and enzymes involved in the regulation of various physiological processes. Additionally, further studies could be conducted to explore the potential side effects of this compound, such as its potential to interact with other drugs or to cause adverse reactions. Finally, further studies could be conducted to explore the potential uses of this compound in the laboratory, such as its potential to be used as a tool to study the effects of various molecules on biochemical and physiological processes.

Synthesis Methods

Benzyl 3-(4-cyanophenyl)azetidine-1-carboxylate is synthesized through a two-step process. The first step involves the reaction of 1-bromo-4-cyanobenzene with 1-azetidine-1-carboxylic acid in the presence of a base, such as potassium carbonate. This reaction results in the formation of the intermediate compound, benzyl 1-(4-cyanophenyl)azetidine-1-carboxylate. The second step involves the reaction of the intermediate with sodium hydroxide to form the final compound, this compound.